Cas no 1806509-74-9 (4-(Bromomethyl)-2-iodophenylhydrazine)

• Product Name: 4-(Bromomethyl)-2-iodophenylhydrazine
• CAS No: 1806509-74-9
• MF: C₇H₈BrIN₂
• MW: 326.960292816162
• CID: 4934283
• Update Time: 2025-06-08

4-(Bromomethyl)-2-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodophenylhydrazine

• Inchi： 1S/C7H8BrIN2/c8-4-5-1-2-7(11-10)6(9)3-5/h1-3,11H,4,10H2
• InChI Key： WYZSUXATYHHANV-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)C=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.4
• Topological Polar Surface Area: 38

Additional information on 4-(Bromomethyl)-2-iodophenylhydrazine

Professional Introduction to 4-(Bromomethyl)-2-iodophenylhydrazine (CAS No. 1806509-74-9)

4-(Bromomethyl)-2-iodophenylhydrazine, identified by its CAS number 1806509-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both bromomethyl and iodophenyl functional groups makes it particularly valuable for constructing complex molecular architectures, enabling researchers to explore novel pharmacological pathways.

The utility of 4-(Bromomethyl)-2-iodophenylhydrazine in synthetic chemistry stems from its reactivity, which allows for the facile introduction of additional functional groups or the formation of new chemical bonds. This property is especially advantageous in the development of drug candidates, where precise molecular modifications are often required to optimize potency, selectivity, and pharmacokinetic profiles. Recent advancements in medicinal chemistry have highlighted the compound's role in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic molecules.

In the realm of academic research, 4-(Bromomethyl)-2-iodophenylhydrazine has been employed in various innovative studies aimed at elucidating molecular mechanisms and developing new therapeutic strategies. For instance, researchers have utilized this compound to investigate the interactions between small molecules and biological targets, providing insights into drug-receptor binding dynamics. Additionally, its application in cross-coupling reactions has enabled the construction of complex heterocyclic structures, which are prevalent in many pharmacologically active compounds.

The synthesis of 4-(Bromomethyl)-2-iodophenylhydrazine involves a series of well-defined chemical steps that highlight its synthetic versatility. The process typically begins with the preparation of a bromomethyl-substituted phenyl derivative, followed by iodination at the para position to introduce the second halogenating group. This sequential functionalization allows for controlled access to the desired product while maintaining high yields and purity. The compound's stability under various reaction conditions further enhances its appeal as a synthetic building block.

The pharmaceutical industry has also recognized the potential of 4-(Bromomethyl)-2-iodophenylhydrazine as a key intermediate in drug development pipelines. Its ability to participate in nucleophilic substitution reactions makes it an excellent candidate for generating diverse molecular libraries. High-throughput screening (HTS) campaigns have leveraged this compound to identify novel lead compounds with therapeutic potential. Furthermore, its incorporation into structure-activity relationship (SAR) studies has provided valuable data on optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion, 4-(Bromomethyl)-2-iodophenylhydrazine (CAS No. 1806509-74-9) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in developing next-generation therapeutics is expected to grow even further. The ongoing exploration of its synthetic possibilities ensures that it will remain at the forefront of innovation in the chemical and life sciences sectors.